molecular formula C10H11N3O B8634189 N,4-dimethyl-1H-benzo[d]imidazole-2-carboxamide

N,4-dimethyl-1H-benzo[d]imidazole-2-carboxamide

Cat. No.: B8634189
M. Wt: 189.21 g/mol
InChI Key: ZUNASKGUWIJFOS-UHFFFAOYSA-N
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Description

N,4-dimethyl-1H-benzo[d]imidazole-2-carboxamide is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

N,4-dimethyl-1H-benzimidazole-2-carboxamide

InChI

InChI=1S/C10H11N3O/c1-6-4-3-5-7-8(6)13-9(12-7)10(14)11-2/h3-5H,1-2H3,(H,11,14)(H,12,13)

InChI Key

ZUNASKGUWIJFOS-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)NC(=N2)C(=O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,3-diaminotoluene (2.0 g) and ethyl N-methyloxamate (2.36 g) in N,N-dimethylformamide (10 ml) was stirred at 175° C. for 8 hours. After being cooled to ambient temperature, the mixture as poured into a mixture of saturated aqueous sodium bicarbonate solution and ethyl acetate and the organic layer was separated. The organic layer was washed with brine and the solution was dried over magnesium sulfate. The solvent was evaporated in vacuo and the residue was chromatographed on silica gel eluting with a mixtue of chloroform and methanol (50:1) to give 4-methyl-2-(N-methylcarbamoyl)-1H-benzimidazole (1.17 g) as a powder.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
2.36 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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